Cas no 681235-10-9 (3-(4-Formyl-1H-imidazol-1-yl)propanenitrile)

3-(4-Formyl-1H-imidazol-1-yl)propanenitrile structure
681235-10-9 structure
Product Name:3-(4-Formyl-1H-imidazol-1-yl)propanenitrile
CAS No:681235-10-9
MF:C7H7N3O
MW:149.149980783463
CID:880695
PubChem ID:45083637
Update Time:2025-04-19

3-(4-Formyl-1H-imidazol-1-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-1-propanenitrile, 4-formyl- (9CI)
    • 3-(4-formylimidazol-1-yl)propanenitrile
    • 681235-10-9
    • 3-(4-Formyl-1H-imidazol-1-yl)propanenitrile
    • DTXSID30665469
    • Inchi: 1S/C7H7N3O/c8-2-1-3-10-4-7(5-11)9-6-10/h4-6H,1,3H2
    • InChI Key: UGECDDYWMDBBRH-UHFFFAOYSA-N
    • SMILES: O=CC1=CN(C=N1)CCC#N

Computed Properties

  • Exact Mass: 149.059
  • Monoisotopic Mass: 149.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.7A^2
  • XLogP3: -0.6
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